2-chloro-N-(2-hydroxyethyl)-4-piperidinobenzenecarboxamide

Specification

• CAS No.: 952183-00-5
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol
• IUPAC Name: 2-chloro-N-(2-hydroxyethyl)-4-piperidin-1-ylbenzamide
• Standard InChI: InChI=1S/C14H19ClN2O2/c15-13-10-11(17-7-2-1-3-8-17)4-5-12(13)14(19)16-6-9-18/h4-5,10,18H,1-3,6-9H2,(H,16,19)
• Standard InChI Key: VGSSDQPXMFKIRN-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=CC(=C(C=C2)C(=O)NCCO)Cl
• Canonical SMILES: C1CCN(CC1)C2=CC(=C(C=C2)C(=O)NCCO)Cl

Introduction

2-Chloro-N-(2-hydroxyethyl)-4-piperidinobenzenecarboxamide is a synthetic organic compound with a molecular formula of C14H19ClN2O2 and a molecular weight of approximately 282.76 g/mol. This compound is primarily used in research settings and is not intended for diagnostic or therapeutic use. The compound's structure includes a benzene ring substituted with a chloro group, a piperidine ring, and a hydroxyethyl group attached to the carboxamide moiety.

Biological and Pharmacological Activities

While specific biological or pharmacological activities of 2-chloro-N-(2-hydroxyethyl)-4-piperidinobenzenecarboxamide are not detailed in the available literature, compounds with similar structures often exhibit a range of biological activities. For instance, chloro-substituted benzamides and related compounds have been studied for their antimicrobial and anticancer properties.

Research and Applications

This compound is primarily used in research settings, and its applications are likely focused on exploring its potential biological activities or as a precursor for synthesizing more complex molecules. The compound's structure suggests it could be a useful intermediate in the synthesis of pharmaceuticals or other bioactive compounds.